molecular formula C12H15NO5 B8706631 1-(2,3,4-Trimethoxyphenyl)-2-nitropropene CAS No. 5556-77-4

1-(2,3,4-Trimethoxyphenyl)-2-nitropropene

Cat. No.: B8706631
CAS No.: 5556-77-4
M. Wt: 253.25 g/mol
InChI Key: OWNHUMYJCSEOTJ-UHFFFAOYSA-N
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Description

1-(2,3,4-Trimethoxyphenyl)-2-nitropropene is a useful research compound. Its molecular formula is C12H15NO5 and its molecular weight is 253.25 g/mol. The purity is usually 95%.
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Properties

CAS No.

5556-77-4

Molecular Formula

C12H15NO5

Molecular Weight

253.25 g/mol

IUPAC Name

1,2,3-trimethoxy-4-(2-nitroprop-1-enyl)benzene

InChI

InChI=1S/C12H15NO5/c1-8(13(14)15)7-9-5-6-10(16-2)12(18-4)11(9)17-3/h5-7H,1-4H3

InChI Key

OWNHUMYJCSEOTJ-UHFFFAOYSA-N

Canonical SMILES

CC(=CC1=C(C(=C(C=C1)OC)OC)OC)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 3.9 g of 2,3,4-trimethoxybenzaldehyde, 3.7 g of nitroethane, 2.5 g of Amberlite IR-45 acetate and 200 ml of toluene is refluxed for 20 hours while removing the resultant water. After the reaction is completed, the reaction mixture is filtered, and the filtrate is evaporated to remove solvent. The residue thus obtained is recrystallized from a mixture of isopropyl ether and hexane. 4.3 g of 1-(2,3,4-trimethoxyphenyl)-2-nitropropene are thereby obtained as yellow cubes. M.p. 57°-58° C.
Quantity
3.9 g
Type
reactant
Reaction Step One
Name
nitroethane
Quantity
3.7 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One

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